Cas no 944326-69-6 (3-Ethyl-4-isobutylthiophene-2-carboxylic acid)

• Product Name: 3-Ethyl-4-isobutylthiophene-2-carboxylic acid
• CAS No: 944326-69-6
• MF: C₁₁H₁₆O₂S
• MW: 212.308542251587
• CID: 2152244
• Update Time: 2023-08-05

3-Ethyl-4-isobutylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-4-isobutylthiophene-2-carboxylic acid
• MWIURHBZSHVXNS-UHFFFAOYSA-N
• 3-ethyl-4-isobutyl-thiophene-2-carboxylic acid
• 3-Ethyl-4-isobutylthiophene-2-carboxylic acid

• Inchi： 1S/C11H16O2S/c1-4-9-8(5-7(2)3)6-14-10(9)11(12)13/h6-7H,4-5H2,1-3H3,(H,12,13)
• InChI Key： MWIURHBZSHVXNS-UHFFFAOYSA-N
• SMILES： S1C=C(C(=C1C(=O)O)CC)CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 204
• Topological Polar Surface Area: 65.5